Cas no 1797629-85-6 (1-4-(benzenesulfonyl)piperidin-1-yl-2-(4-chlorophenoxy)ethan-1-one)

• Product name: 1-4-(benzenesulfonyl)piperidin-1-yl-2-(4-chlorophenoxy)ethan-1-one
• CAS No: 1797629-85-6
• MF: C₁₉H₂₀ClNO₄S
• MW: 393.88440322876
• CID: 6238142
• PubChem ID: 71808740

1-4-(benzenesulfonyl)piperidin-1-yl-2-(4-chlorophenoxy)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-4-(benzenesulfonyl)piperidin-1-yl-2-(4-chlorophenoxy)ethan-1-one
• AKOS024563605
• F6441-2258
• 1797629-85-6
• 1-[4-(BENZENESULFONYL)PIPERIDIN-1-YL]-2-(4-CHLOROPHENOXY)ETHANONE
• 2-(4-chlorophenoxy)-1-(4-(phenylsulfonyl)piperidin-1-yl)ethanone
• 1-[4-(benzenesulfonyl)piperidin-1-yl]-2-(4-chlorophenoxy)ethan-1-one

• Inchi： 1S/C19H20ClNO4S/c20-15-6-8-16(9-7-15)25-14-19(22)21-12-10-18(11-13-21)26(23,24)17-4-2-1-3-5-17/h1-9,18H,10-14H2
• InChI Key： XQKFHVDDXDFIJR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(N1CCC(CC1)S(C1C=CC=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 393.0801570g/mol
• Monoisotopic Mass: 393.0801570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1Ų
• XLogP3: 3.5

Additional information on 1-4-(benzenesulfonyl)piperidin-1-yl-2-(4-chlorophenoxy)ethan-1-one

Comprehensive Overview of 1-4-(Benzenesulfonyl)piperidin-1-yl-2-(4-chlorophenoxy)ethan-1-one (CAS No. 1797629-85-6)

1-4-(Benzenesulfonyl)piperidin-1-yl-2-(4-chlorophenoxy)ethan-1-one (CAS No. 1797629-85-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of sulfonylpiperidine derivatives, which are known for their versatility in drug discovery and material science. The presence of both benzenesulfonyl and 4-chlorophenoxy moieties in its structure makes it a promising candidate for further exploration in medicinal chemistry.

In recent years, the demand for sulfonyl-containing compounds has surged, driven by their widespread use in the development of kinase inhibitors, antimicrobial agents, and other therapeutic molecules. Researchers are particularly interested in CAS No. 1797629-85-6 due to its potential role in modulating biological pathways. For instance, its piperidine core is a common pharmacophore found in many FDA-approved drugs, highlighting its relevance in modern drug design. Additionally, the 4-chlorophenoxy group is often associated with enhanced bioactivity, making this compound a subject of intense study.

The synthesis of 1-4-(Benzenesulfonyl)piperidin-1-yl-2-(4-chlorophenoxy)ethan-1-one involves multi-step organic reactions, including sulfonylation and etherification. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization. Given the growing interest in green chemistry, researchers are also exploring eco-friendly synthetic routes to produce this compound with minimal environmental impact.

From a commercial perspective, CAS No. 1797629-85-6 is primarily supplied by specialized chemical manufacturers catering to the pharmaceutical and agrochemical industries. Its applications extend to crop protection and veterinary medicine, where its unique properties are leveraged to develop novel formulations. The compound's stability under various conditions further enhances its appeal for industrial use.

As the scientific community continues to investigate sulfonylpiperidine derivatives, 1-4-(Benzenesulfonyl)piperidin-1-yl-2-(4-chlorophenoxy)ethan-1-one stands out as a compound with untapped potential. Future research may uncover its efficacy in addressing global challenges such as antimicrobial resistance and sustainable agriculture, aligning with the United Nations' Sustainable Development Goals (SDGs).

In summary, 1-4-(Benzenesulfonyl)piperidin-1-yl-2-(4-chlorophenoxy)ethan-1-one (CAS No. 1797629-85-6) represents a fascinating intersection of chemistry and biology. Its structural complexity and functional diversity make it a valuable asset for researchers and industries alike. With ongoing advancements in synthetic methodologies and analytical technologies, the full potential of this compound is yet to be realized.